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Compound of Interest

Compound Name: Boc-L-homophenylalanine

Cat. No.: B558298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-L-homophenylalanine is a non-proteinogenic α-amino acid derivative that serves as a

crucial building block in peptide synthesis and pharmaceutical research. Its unique structure,

featuring a tert-butyloxycarbonyl (Boc) protecting group and an extended phenylpropyl side

chain, offers distinct advantages in the design of novel peptides and peptidomimetics. The

incorporation of Boc-L-homophenylalanine can impart increased hydrophobicity and

conformational flexibility to peptide backbones, influencing their biological activity and

pharmacokinetic properties. This technical guide provides a comprehensive overview of the

chemical properties, structure, synthesis, and applications of Boc-L-homophenylalanine.

Chemical Properties and Structure
Boc-L-homophenylalanine is a white crystalline powder.[1] It is soluble in organic solvents

such as methanol. The chemical and physical properties of Boc-L-homophenylalanine are

summarized in the tables below for easy reference.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name
(2S)-2-[(tert-butoxy)carbonylamino]-4-

phenylbutanoic acid

Synonyms N-Boc-L-homophenylalanine, Boc-Hph-OH

CAS Number 100564-78-1

Molecular Formula C₁₅H₂₁NO₄

SMILES CC(C)(C)OC(=O)N--INVALID-LINK--C(=O)O

InChI Key MCODLPJUFHPVQP-LBPRGKRZSA-N

Table 2: Physicochemical Properties
Property Value

Molecular Weight 279.33 g/mol

Melting Point 70-80 °C

Boiling Point (Predicted) 439.6 ± 38.0 °C at 760 mmHg

Density (Predicted) 1.139 g/cm³

pKa (Predicted) 3.95 ± 0.10

Appearance White crystalline powder[1]

Optical Rotation [α]²⁰/D = +5.5 to +7.5° (c=2 in Ethanol)

Solubility Soluble in methanol

Experimental Protocols
Synthesis of Boc-L-homophenylalanine
The following is a general procedure for the synthesis of Boc-L-homophenylalanine, adapted

from established methods for the Boc protection of amino acids. This protocol is based on the

synthesis of the D-enantiomer and is applicable to the L-enantiomer with the appropriate

starting material.
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Materials:

L-homophenylalanine

Di-tert-butyl dicarbonate (Boc₂O)

Sodium hydroxide (NaOH)

tert-Butanol (t-BuOH)

Water (H₂O)

Diethyl ether (Et₂O)

Acetic acid (AcOH)

Ethyl acetate

Sodium sulfate (Na₂SO₄)

Saturated sodium chloride solution (brine)

Procedure:

Dissolve L-homophenylalanine in a 1:1 mixture of t-BuOH and water.

Add powdered NaOH to the solution at room temperature.

Add Boc₂O to the reaction mixture in portions over a short period.

Stir the resulting suspension overnight at room temperature.

Dilute the reaction mixture with water and wash with diethyl ether to remove any unreacted

Boc₂O.

Acidify the aqueous layer to a pH of approximately 5 with acetic acid.

Extract the product into ethyl acetate.
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Wash the combined organic extracts with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude Boc-L-homophenylalanine.

Purification of Boc-L-homophenylalanine
Purification of the crude product is typically achieved through recrystallization or column

chromatography.

Recrystallization Protocol (General):

Dissolve the crude Boc-L-homophenylalanine in a minimal amount of a suitable hot solvent

or solvent mixture (e.g., ethyl acetate/hexane, diethyl ether/hexane, or water/ethanol).[2]

If the product oils out, it can be solidified by adding a seed crystal and allowing it to stand at

room temperature.[3][4]

Once solidified, the product can be slurried in a non-polar solvent like hexane or

cyclohexane to form a filterable solid.[4]

Filter the crystals, wash with a small amount of cold solvent, and dry under vacuum.

Column Chromatography (General):

For chromatographic purification, silica gel is a common stationary phase. The mobile phase is

typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent

(e.g., ethyl acetate or diethyl ether). The polarity of the mobile phase is adjusted to achieve

optimal separation of the product from any impurities.

Role in Peptide Synthesis
Boc-L-homophenylalanine is a valuable building block in solid-phase peptide synthesis

(SPPS). The Boc protecting group on the α-amino group prevents unwanted side reactions

during peptide bond formation. It can be readily removed under acidic conditions, typically with

trifluoroacetic acid (TFA), to allow for the coupling of the next amino acid in the sequence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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